Cas no 107610-19-5 (RH 421)

RH 421 structure
RH 421 structure
Product Name:RH 421
CAS No:107610-19-5
MF:C29H42N2O3S
MW:498.720386981964
CID:160099
PubChem ID:6438334
Update Time:2024-11-03

RH 421 Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,4-[4-[4-(dipentylamino)phenyl]-1,3-butadien-1-yl]-1-(4-sulfobutyl)-, inner salt
    • 4-[4-[(1E,3E)-4-[4-(dipentylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]butane-1-sulfonate
    • RH 421
    • 4-{4-[4-(Dipentylamino)phenyl]-1,3-butadienyl}-1-(4-sulfobutyl)pyridinium hydroxide
    • Neurodye RH 421
    • NEURODYE RH-421
    • N-(4-Sulfobutyl)-4-(4-(4-(dipentylamino)phenyl)butadienyl)pyridinium inner salt
    • RH 421, INNER SALT
    • NEURODYE RH-421, PURE
    • 4-[4-[4-(DIPENTYLAMINO)PHENYL]-1,3-BUTADIENYL]-1-(4-SULFOBUTYL)PYRIDINIUM HYDROXIDE
    • N-(4-SULFOBUTYL)-4-(4-(4-(DIPENTYLAMINO)PHENYL)BUTADIENYL) PYRIDINIUM, INNER SALT
    • RH 421 [N-(4-Sulfobutyl)-4-(4-(4- (dipentylamino)phenyl)butadienyl)pyridinium, inner salt] *CAS 107610-19-5*
    • Pyridinium, 4-(4-(4-(dipentylamino)phenyl)-1,3-butadienyl)-1-(4-sulfobutyl)-, hydroxide, inner salt
    • Q27283614
    • 107610-19-5
    • 4-(4-((1E,3E)-4-(4-(dipentylamino)phenyl)buta-1,3-dien-1-yl)pyridin-1-ium-1-yl)butane-1-sulfonate
    • J-001915
    • UNII-M85M46IKC9
    • DTXSID30148141
    • SCHEMBL21545277
    • RH-421
    • CS-0064699
    • PYRIDINIUM, 4-(4-(4-(DIPENTYLAMINO)PHENYL)-1,3-BUTADIEN-1-YL)-1-(4-SULFOBUTYL)-, INNER SALT
    • HY-114958
    • 1-METHYL-1H-INDOL-5-YL-5-BORONIC ACID
    • AKOS040753747
    • RH421
    • M85M46IKC9
    • DTXCID7070632
    • Inchi: 1S/C29H42N2O3S/c1-3-5-9-22-31(23-10-6-4-2)29-17-15-27(16-18-29)13-7-8-14-28-19-24-30(25-20-28)21-11-12-26-35(32,33)34/h7-8,13-20,24-25H,3-6,9-12,21-23,26H2,1-2H3
    • InChI Key: URNCTMHGJQSLOC-UHFFFAOYSA-N
    • SMILES: S(CCCC[N+]1C=CC(/C=C/C=C/C2C=CC(=CC=2)N(CCCCC)CCCCC)=CC=1)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 498.29200
  • Monoisotopic Mass: 498.29161438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 16
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.7Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.1

Experimental Properties

  • Color/Form: Not available
  • Melting Point: >200℃
  • Solubility: DMF: soluble
  • PSA: 72.70000
  • LogP: 7.29370
  • Solubility: Not available
  • λmax: 515 nm

RH 421 Security Information

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